Cas no 2172509-54-3 ((4,6-Dimethoxypyrimidin-5-yl)methanethiol)

• Product Name: (4,6-Dimethoxypyrimidin-5-yl)methanethiol
• CAS No: 2172509-54-3
• MF: C₇H₁₀N₂O₂S
• MW: 186.231500148773
• CID: 5753233
• PubChem ID: 165506099
• Update Time: 2025-05-23

(4,6-Dimethoxypyrimidin-5-yl)methanethiol Chemical and Physical Properties

Names and Identifiers

• (4,6-dimethoxypyrimidin-5-yl)methanethiol
• EN300-1288824
• 2172509-54-3
• (4,6-Dimethoxypyrimidin-5-yl)methanethiol

• Inchi： 1S/C7H10N2O2S/c1-10-6-5(3-12)7(11-2)9-4-8-6/h4,12H,3H2,1-2H3
• InChI Key： JOFWKHXWAKXMOF-UHFFFAOYSA-N
• SMILES： SCC1=C(N=CN=C1OC)OC

Computed Properties

• Exact Mass: 186.04629874g/mol
• Monoisotopic Mass: 186.04629874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 45.2Ų

Additional information on (4,6-Dimethoxypyrimidin-5-yl)methanethiol

The Compound CAS No. 2172509-54-3: (4,6-Dimethoxypyrimidin-5-yl)methanethiol

The compound with CAS No. 2172509-54-3, commonly referred to as (4,6-Dimethoxypyrimidin-5-yl)methanethiol, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of pyrimidine derivatives, which are known for their diverse applications in drug discovery, agrochemicals, and advanced materials. The pyrimidine ring serves as a versatile scaffold for various functional groups, making it a cornerstone in modern chemical research.

Pyrimidine derivatives have been extensively studied due to their ability to exhibit unique electronic properties and bioactivity. The presence of dimethoxy groups at positions 4 and 6 of the pyrimidine ring introduces steric hindrance and electronic effects that can significantly influence the molecule's reactivity and stability. Additionally, the methanethiol group attached at position 5 imparts sulfur-based functionalities, which are known to enhance solubility and participate in critical chemical transformations.

Recent advancements in synthetic methodologies have enabled the precise construction of (4,6-Dimethoxypyrimidin-5-yl)methanethiol with high yields and excellent stereocontrol. Researchers have employed various strategies, including microwave-assisted synthesis and catalytic cross-coupling reactions, to optimize the synthesis process. These methods not only improve efficiency but also reduce environmental impact, aligning with the principles of green chemistry.

The application of (4,6-Dimethoxypyrimidin-5-yl)methanethiol extends beyond traditional chemical synthesis. Its role as a building block in medicinal chemistry has been pivotal in the development of novel therapeutic agents. For instance, studies have shown that this compound can serve as a precursor for designing inhibitors targeting key enzymes involved in cancer progression. The pyrimidine core provides an ideal platform for incorporating bioactive moieties while maintaining structural integrity.

In the realm of materials science, (4,6-Dimethoxypyrimidin-5-yl)methanethiol has demonstrated potential as a component in advanced polymers and thin-film electronics. Its ability to form stable covalent bonds with other functional groups makes it a valuable constituent in constructing high-performance materials. Recent research has highlighted its role in enhancing the electrical conductivity and mechanical stability of polymer blends used in flexible electronics.

The exploration of (4,6-Dimethoxypyrimidin-5-yl)methanethiol continues to push the boundaries of chemical innovation. Its unique combination of structural features and functional groups positions it as a versatile tool in both academic research and industrial applications. As scientists delve deeper into its properties and potential uses, this compound is poised to make significant contributions to diverse fields ranging from drug discovery to sustainable materials development.